Cas no 1001178-90-0 ((R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate)
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
- OQNVHLKAUNZNED-GFCCVEGCSA-N
- SCHEMBL191094
- AKOS024463096
- CS1863
- tert-butyl 4-[(5R)-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazine-1-carboxylate
- (R)-tertbutyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
- 1001178-90-0
- (R)-Tert-butyl4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
- (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate
-
- MDL: MFCD18072119
- Inchi: 1S/C17H26N4O2/c1-12-5-6-13-14(12)15(19-11-18-13)20-7-9-21(10-8-20)16(22)23-17(2,3)4/h11-12H,5-10H2,1-4H3/t12-/m1/s1
- InChI Key: OQNVHLKAUNZNED-GFCCVEGCSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CC1)C1C2=C(CC[C@H]2C)N=CN=1)=O
Computed Properties
- Exact Mass: 318.20557608g/mol
- Monoisotopic Mass: 318.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.6Ų
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R080620-50mg |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001178-90-0 | 50mg |
$ 735.00 | 2022-06-03 | ||
| TRC | R080620-100mg |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001178-90-0 | 100mg |
$ 1220.00 | 2022-06-03 | ||
| TRC | R080620-250mg |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001178-90-0 | 250mg |
$ 2435.00 | 2022-06-03 | ||
| Matrix Scientific | 101832-250mg |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate, 95% |
1001178-90-0 | 95% | 250mg |
$885.00 | 2023-09-06 | |
| Matrix Scientific | 101832-500mg |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate, 95% |
1001178-90-0 | 95% | 500mg |
$1474.00 | 2023-09-06 | |
| Matrix Scientific | 101832-1g |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate, 95% |
1001178-90-0 | 95% | 1g |
$2357.00 | 2023-09-06 | |
| Chemenu | CM166775-1g |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001178-90-0 | 95% | 1g |
$1959 | 2023-02-19 | |
| Alichem | A139000053-250mg |
(R)-Tert-butyl4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001178-90-0 | 95% | 250mg |
$592.33 | 2023-09-04 | |
| Alichem | A139000053-1g |
(R)-Tert-butyl4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001178-90-0 | 95% | 1g |
$1566.55 | 2023-09-04 | |
| Ambeed | A709329-1g |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001178-90-0 | 95+% | 1g |
$1781.0 | 2024-08-02 |
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate
Chemical Profile of (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 1001178-90-0)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. One such compound, (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate, identified by its CAS number 1001178-90-0, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the quest for novel therapeutic agents.
The molecular structure of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate incorporates a piperazine moiety linked to a cyclopentadpyrimidine ring system. The presence of these functional groups imparts distinct physicochemical properties that influence its solubility, stability, and interaction with biological targets. The stereochemistry of the molecule, specifically the (R) configuration at the tert-butyl substituent, is crucial as it determines the molecule's biological activity and pharmacokinetic behavior.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The cyclopentadpyrimidine scaffold is known for its utility in designing compounds with antiviral, anticancer, and anti-inflammatory properties. The incorporation of a piperazine group enhances the compound's ability to interact with biological receptors, making it a valuable candidate for drug discovery programs. Studies have shown that derivatives of this class exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.
One of the most compelling aspects of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate is its potential application in treating neurological disorders. Research indicates that the piperazine moiety can modulate neurotransmitter activity by interacting with serotonin and dopamine receptors. This property makes the compound a promising candidate for further investigation in conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that analogs of this compound exhibit significant therapeutic potential with minimal side effects.
The synthesis of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical configuration. The use of chiral auxiliaries or catalysts ensures that the (R) configuration is maintained throughout the synthetic process, which is critical for biological activity.
The pharmacokinetic profile of this compound is another area of interest. In vitro studies have revealed that (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for developing a drug that can be administered orally and maintain efficacy over an extended period. Further research is ongoing to optimize its pharmacokinetic profile by modifying substituents or exploring alternative drug delivery systems.
Recent advancements in computational chemistry have accelerated the process of drug discovery by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict the binding affinity and interactions of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate with target proteins. Such simulations provide valuable insights into its mechanism of action and help in designing more effective derivatives.
The regulatory landscape for new drug development also plays a crucial role in the commercialization of compounds like (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yll)piperazine -1-carboxy l ate. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical and clinical testing are mandatory before a drug can be approved for human use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to ensure that these compounds meet safety and efficacy standards.
In conclusion, (R)-tert-butyl 4-(5-methyl -6 ,7 -dihydro -5 H -cyclop ent ad py rimidin -4 - yl ) piperazine -1-carbox ylate (CAS No .1001178 -90 -0) represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve , it is anticipated that this compound will contribute to the discovery of novel treatments for various human diseases.
1001178-90-0 ((R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate) Related Products
- 1198408-35-3(Tert-butyl 4-(6-aminopyridin-3-yl)piperidine-1-carboxylate)
- 173469-30-2(4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester)
- 149325-93-9(L-Glutamic acid,N-[4-[2-(2,4-diamino-6,7-dihydro-5H-cyclopentapyrimidin-5-yl)ethyl]benzoyl]-)
- 119285-07-3(Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate)
- 121370-56-7(tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate)
- 149325-95-1(L-Glutamic acid,N-[4-[3-(2,4-diamino-6,7-dihydro-5H-cyclopentapyrimidin-5-yl)propyl]benzoyl]-)
- 243641-37-4(tert-butyl 7-methyl-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate)
- 1092352-58-3(6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-carboxylic acid)
- 192869-49-1(tert-Butyl 7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate)
- 127188-33-4(1-Piperazinecarboxylicacid, 4-(6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester)